Cas no 2227819-67-0 (1-methyl-3-(2S)-oxiran-2-yl-1H-indole)

• Product Name: 1-methyl-3-(2S)-oxiran-2-yl-1H-indole
• CAS No: 2227819-67-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5854114
• PubChem ID: 95435331
• Update Time: 2025-11-01

1-methyl-3-(2S)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2S)-oxiran-2-yl-1H-indole
• 1-methyl-3-[(2S)-oxiran-2-yl]-1H-indole
• EN300-1780757
• 2227819-67-0

• Inchi： 1S/C11H11NO/c1-12-6-9(11-7-13-11)8-4-2-3-5-10(8)12/h2-6,11H,7H2,1H3/t11-/m1/s1
• InChI Key： LIPZLUYCJSWINC-LLVKDONJSA-N
• SMILES： O1C[C@@H]1C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.5Ų

Additional information on 1-methyl-3-(2S)-oxiran-2-yl-1H-indole

Comprehensive Overview of 1-methyl-3-(2S)-oxiran-2-yl-1H-indole (CAS No. 2227819-67-0)

1-methyl-3-(2S)-oxiran-2-yl-1H-indole (CAS No. 2227819-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of epoxide-containing indole derivatives, which are known for their reactivity and versatility in synthetic chemistry. The presence of the (2S)-oxiran-2-yl group introduces stereochemical complexity, making it a valuable intermediate for asymmetric synthesis and drug development.

In recent years, the demand for chiral building blocks like 1-methyl-3-(2S)-oxiran-2-yl-1H-indole has surged, driven by advancements in targeted drug discovery and biocatalysis. Researchers are particularly interested in its potential role in designing kinase inhibitors and GPCR modulators, which are hot topics in oncology and neuroscience. The compound's indole scaffold is a privileged structure in medicinal chemistry, often associated with bioactive molecules exhibiting antimicrobial, anti-inflammatory, or anticancer properties.

The synthesis of 1-methyl-3-(2S)-oxiran-2-yl-1H-indole typically involves stereoselective epoxidation of precursor olefins, a process optimized for high enantiomeric purity. This aligns with the growing industry focus on green chemistry and sustainable synthesis, as evidenced by frequent searches for "eco-friendly chiral synthesis methods" and "low-waste epoxidation techniques." Analytical characterization often employs HPLC and NMR spectroscopy, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

Beyond pharmaceuticals, this compound's oxirane ring functionality makes it a candidate for polymer crosslinking applications. With increasing interest in "smart materials" and "self-healing polymers," the reactive epoxide group offers opportunities for creating advanced materials with tailored properties. However, handling requires expertise due to the oxirane's sensitivity to moisture and nucleophiles, a detail frequently queried in technical forums discussing "epoxide stability in storage."

From a commercial perspective, CAS No. 2227819-67-0 is often searched alongside terms like "high-purity indole derivatives suppliers" and "custom chiral synthesis services." The compound's niche status means availability is typically project-specific, with manufacturers emphasizing GMP-compliant production for preclinical applications. Recent patent literature suggests its utility in prodrug formulations, particularly for enhancing blood-brain barrier penetration—a key challenge in CNS drug development.

Ongoing research explores the compound's potential in catalysis, where its structure may serve as a ligand for transition metal complexes. This intersects with the broader trend of "organocatalysis in drug synthesis," a frequently searched topic among synthetic chemists. Computational studies of 1-methyl-3-(2S)-oxiran-2-yl-1H-indole also contribute to the growing field of molecular docking simulations, helping predict interactions with biological targets before costly wet-lab experiments.

Quality control protocols for this compound emphasize chiral purity verification, addressing common industry concerns about "enantiomer separation techniques." The development of robust analytical methods for such verification remains an active research area, with publications often citing this specific indole derivative as a model compound. Its stability profile under various pH conditions is another frequently investigated aspect, particularly for researchers designing oral dosage forms.

In summary, 1-methyl-3-(2S)-oxiran-2-yl-1H-indole represents a fascinating intersection of stereochemistry, medicinal chemistry, and materials science. Its value lies not only in current applications but also in its potential to enable future breakthroughs across multiple disciplines. As synthetic methodologies advance and computational tools become more sophisticated, the utility of this compound is likely to expand, making it a subject of enduring interest in both academic and industrial settings.